Cas no 72850-52-3 (Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate)
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate is a versatile heterocyclic compound featuring a thiazole core substituted with chloro and trifluoromethyl groups, along with an ethyl carboxylate moiety. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substituent facilitates further functionalization. The ethyl ester group offers flexibility for hydrolysis or transesterification. Its well-defined reactivity profile makes it suitable for constructing complex molecules, particularly in the development of bioactive compounds. The compound is characterized by high purity and stability under standard handling conditions, ensuring reliable performance in synthetic applications.
72850-52-3 structure
Product Name:Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate
CAS No:72850-52-3
MF:C7H5ClF3NO2S
MW:259.633310079575
MDL:MFCD02956778
CID:581153
PubChem ID:1235240
Update Time:2025-06-09
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
- 2-chloro-4-(trifluoromethyl)-5-Thiazolecarboxylic acid ethyl ester
- 5-Thiazolecarboxylicacid, 2-chloro-4-(trifluoromethyl)-, ethyl ester
- ETHYL 2-CHLORO-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLATE
- AK124138
- 5-Thiazolecarboxylic acid, 2-chloro-4-(trifluoromethyl)-, ethyl ester
- RLZUPBSTNNZDDH-UHFFFAOYSA-N
- SBB102225
- 8835AE
- ABP001141
- KM1510
- ETHYL2-CHLORO-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLATE
- RP14689
- PC14280
- AB12783
- ZB015635
- 5Y-0700
- EN300-314731
- MFCD02956778
- A837641
- ethyl 2-chloro-4-trifluoromethyl-5-thiazolecaboxylate
- J-520729
- CS-0041358
- 2-chloro-4-trifluoromethyl-thiazol-5-carboxylic acid-ethyl ester
- DTXSID70361231
- ETHYL 2-CHLORO-4-TRIFLUOROMETHYL-5-THIAZOLECARBOXYLATE
- FT-0641428
- C76317
- SCHEMBL2309900
- 72850-52-3
- AKOS005070716
- AC-27425
- ethyl 2-chloro-4-(trifluoromethyl)-5-thiazolecarboxylate
- AP-501/40804729
- DB-055685
- Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate
-
- MDL： MFCD02956778
- Inchi： 1S/C7H5ClF3NO2S/c1-2-14-5(13)3-4(7(9,10)11)12-6(8)15-3/h2H2,1H3
- InChI Key： RLZUPBSTNNZDDH-UHFFFAOYSA-N
- SMILES： ClC1=NC(C(F)(F)F)=C(C(=O)OCC)S1
Computed Properties
- Exact Mass: 258.96800
- Monoisotopic Mass: 258.968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4
- XLogP3: 3.4
Experimental Properties
- Density: 1.509
- Melting Point: 57-59
- Boiling Point: 308.7℃ at 760 mmHg
- Flash Point: 140.5°C
- Refractive Index: 1.481
- PSA: 67.43000
- LogP: 2.99200
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NO181-250mg |
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-52-3 | 95+% | 250mg |
1105CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NO181-100mg |
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-52-3 | 95+% | 100mg |
500CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NO181-200mg |
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-52-3 | 95+% | 200mg |
262.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NO181-50mg |
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-52-3 | 95+% | 50mg |
113.0CNY | 2021-07-10 | |
| Apollo Scientific | PC14280-100mg |
Ethyl 2-chloro-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
72850-52-3 | 100mg |
£15.00 | 2025-02-19 | ||
| Apollo Scientific | PC14280-250mg |
Ethyl 2-chloro-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
72850-52-3 | 250mg |
£17.00 | 2025-02-19 | ||
| TRC | E941345-10mg |
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-52-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E941345-50mg |
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-52-3 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | E941345-100mg |
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-52-3 | 100mg |
$ 160.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E893941-1g |
Ethyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-52-3 | ≥95% | 1g |
1,854.00 | 2021-05-17 |
Ethyl 2-Chloro-4-(trifluoromethyl)thiazole-5-carboxylate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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